[(1R,2S,7S,9S,11S)-1,2,5-trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] acetate
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Overview
Description
Antifungal metabolite from several fungi, mainly Trichoderma viride; inhibits protein synthesis by binding to ribosomes; proposed as antifungal and antineoplastic; used as tool in cellular biochemistry.
Scientific Research Applications
Photochemical Reactions and Molecular Structure
Oxidations and Photoreactions : The chemical compound, which closely relates to [(1R,2S,7S,9S,11S)-1,2,5-trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] acetate, has been studied in the context of photochemical reactions. For example, 1′,5′-dimethyl and 1′,3′,5′-trimethylspiro[oxirane-2,6′-tricyclo[3.2.1.02,7]oct[3]en]-8′-ones have been formed through oxidation and exhibited significant photochemical activity, leading to compounds derived from ene-type reactions of ketene intermediates with the epoxide ring (Nitta, Omata, & Nakatani, 1983).
Molecular Structure Analysis : Studies have also focused on understanding the molecular structure and conformation of related compounds, such as (1RS,2SR,6SR,7SR,8SR)-6,7-dihydroxy-3-oxatricyclo[6.5.0.02,7]tridec-1-yl acetate. These compounds showcase significant differences in conformation, which are crucial for understanding their chemical behavior and potential applications (Ianelli et al., 1996).
Synthesis and Chemical Behavior
Formation of Derivatives : Research has demonstrated the formation of tricyclo[6.3.0.02,5]undecane derivatives during attempts to synthesize the oxacarbon skeleton of rumphellatins A–C, a process involving the compound . This highlights the complex nature of reactions involving this chemical and its potential to form various derivatives under different conditions (Leiren, Törnroos, & Sydnes, 2017).
Identification in Natural Sources : Additionally, related compounds have been identified in natural sources such as agarwood oil (Aquilaria agallocha Roxb.), emphasizing the compound's relevance in natural product chemistry and potential applications in fragrance and flavor industries (Nät et al., 1993).
Properties
Molecular Formula |
C17H24O4 |
---|---|
Molecular Weight |
292.4 g/mol |
IUPAC Name |
[(1R,2S,7S,9S,11S)-1,2,5-trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] acetate |
InChI |
InChI=1S/C17H24O4/c1-10-5-6-15(3)12(7-10)21-14-8-13(20-11(2)18)16(15,4)17(14)9-19-17/h7,12-14H,5-6,8-9H2,1-4H3/t12-,13-,14-,15+,16-,17?/m0/s1 |
InChI Key |
HNEGCRMUYSKRRR-SFKRRBATSA-N |
Isomeric SMILES |
CC1=C[C@H]2[C@@](CC1)([C@@]3([C@H](C[C@@H](C34CO4)O2)OC(=O)C)C)C |
SMILES |
CC1=CC2C(CC1)(C3(C(CC(C34CO4)O2)OC(=O)C)C)C |
Canonical SMILES |
CC1=CC2C(CC1)(C3(C(CC(C34CO4)O2)OC(=O)C)C)C |
Synonyms |
Trichodermin Trichodermol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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